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The following table summarizes the key toxicity data for gabaculine from animal studies.

Measure Value Test Subject Significance

LD₅₀ 86
mg/kg

Mice
(intraperitoneal)

Lethal to 50% of test population [1]

ED₅₀ 35
mg/kg

Mice
(intraperitoneal)

Effective anticonvulsant dose in 50% of
population [1]

Therapeutic Index
(LD₅₀/ED₅₀)

~2.5 Mice Indicates a narrow safety margin;
considered highly toxic [1]

Toxicity and Research Considerations

Based on the data, gabaculine is considered highly toxic and unsuitable for clinical use as a pharmaceutical

agent [1]. Its primary value is as a research tool for studying GABAergic systems in experimental settings

[1] [2].

Mechanism of Toxicity: Gabaculine is a potent and irreversible inhibitor of GABA transaminase
(GABA-AT) [1] [3] [2]. The diagram below illustrates its mechanism of action.
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Other Inhibited Enzymes: The toxicity of gabaculine may also stem from its action on other PLP-
dependent enzymes besides GABA-AT, such as ornithine aminotransferase and aspartate

aminotransferase [3] [2].

Guidance for Researchers

When working with gabaculine in an experimental context, consider the following:

Dose Selection: For anticonvulsant studies in mice, an effective dose (ED₅₀) is approximately 35

mg/kg intraperitoneally [1]. Thorough dose-ranging pilot studies are critical for any new
experimental model.
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Handling and Regulation: Gabaculine is not FDA-approved for clinical use and is strictly for

research purposes [1]. It is not classified as a hazardous substance per OSHA guidelines, but
standard safe handling practices for potent neurotoxic compounds must be followed [1].

Metabolism Interactions: Evidence suggests gabaculine can alter ethanol metabolism [4]. This is
an important consideration for studies involving other central nervous system depressants or

metabolic pathways.

The available data provides a foundational understanding, but specific and detailed experimental protocols

for determining gabaculine's LD₅₀ were not found in this search.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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